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Compound of Interest

Compound Name: 1-(Pyridin-4-yl)propan-1-amine

Cat. No.: B1320105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Pyridin-4-yl)propan-1-amine and its derivatives are chiral amine compounds that hold

significance in medicinal chemistry and organic synthesis.[1][2] The presence of a pyridine ring,

a common scaffold in drug discovery, combined with a propanamine chain, makes these

compounds interesting candidates for interacting with various biological targets.[1][2] This

guide provides a comprehensive overview of the chemical properties, synthesis, and known

biological activities of 1-(Pyridin-4-yl)propan-1-amine and related structures, with a focus on

their potential applications in drug development.

Chemical and Physical Properties
The fundamental properties of 1-(Pyridin-4-yl)propan-1-amine are summarized below. It is

important to distinguish between the racemic mixture and its individual enantiomers, as their

biological activities can differ significantly.
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Property Value Source

IUPAC Name 1-(pyridin-4-yl)propan-1-amine PubChem[3]

Molecular Formula C8H12N2 PubChem[3]

Molecular Weight 136.19 g/mol Smolecule[1]

InChIKey
VGFZORUFTNLGLI-

UHFFFAOYSA-N
PubChem[3]

Canonical SMILES CCC(C1=CC=NC=C1)N PubChem[3]

(R)-Isomer InChIKey
VGFZORUFTNLGLI-

MRVPVSSYSA-N
Smolecule[1]

(R)-Isomer SMILES CC--INVALID-LINK--N Smolecule[1]

Synthesis and Experimental Protocols
The synthesis of 1-(Pyridin-4-yl)propan-1-amine and its analogs can be achieved through

various established organic chemistry reactions. The following sections outline general

synthetic strategies.

General Synthesis Outline
A common approach to synthesizing chiral amines like (R)-1-(Pyridin-4-yl)propan-1-amine
involves the use of pyridine derivatives and chiral amine precursors.[1] The reaction conditions,

including the choice of catalysts and solvents, are critical for achieving the desired

stereochemistry.[1]

Potential Chemical Reactions
The chemical reactivity of 1-(Pyridin-4-yl)propan-1-amine is characterized by its primary

amine and the pyridine ring, allowing for a range of transformations:

Oxidation: The primary amine can be oxidized to imines or nitriles using oxidizing agents

such as potassium permanganate or hydrogen peroxide.[1]
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Reduction: The compound can be reduced to secondary or tertiary amines using reducing

agents like lithium aluminum hydride or sodium borohydride.[1]

Substitution: The pyridine ring is susceptible to electrophilic or nucleophilic substitution

reactions, which can be facilitated by reagents like halogens or alkylating agents.[1]

A logical workflow for the chemical derivatization of 1-(Pyridin-4-yl)propan-1-amine is

depicted in the following diagram.
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Caption: Derivatization of 1-(Pyridin-4-yl)propan-1-amine.

Biological Activity and Potential Applications
While specific biological data for 1-(Pyridin-4-yl)propan-1-amine is not extensively available in

the public domain, the structural motif is present in compounds with notable pharmacological

activities.
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Neurological and Psychiatric Conditions
Compounds with structures similar to 1-(Pyridin-4-yl)propan-1-amine have been investigated

for their potential to influence neurotransmitter systems.[1] This suggests that derivatives of this

compound could be explored for conditions such as depression and anxiety.[1]

Enzyme and Receptor Inhibition
The pyridine-amine scaffold is a versatile pharmacophore. Derivatives have been studied as

inhibitors of various enzymes and receptors, indicating a broad potential for drug development.

[1]

Anticancer Research
Related pyridine-containing compounds have been a focus of anticancer research. For

instance, a study on 4-(pyridin-4-yl)-6-(thiophen-2-yl) pyrimidin-2(1H)-one (SK-25)

demonstrated significant cytotoxicity towards MiaPaCa-2 pancreatic cancer cells with an IC50

value of 1.95 µM.[4] This compound was also shown to inhibit tumor development in animal

models.[4] Another study on 5-((4-(pyridin-3-yl)pyrimidin-2-yl) amino)-1H-indole-2-

carbohydrazide derivatives identified compounds with potent vacuole-inducing activity in

cancer cells, suggesting a potential mechanism for inducing methuosis, a form of programmed

cell death.[5]

The general workflow for investigating the anticancer potential of a novel pyridine-amine

derivative is outlined below.
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Caption: Anticancer drug discovery workflow.
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Conclusion
1-(Pyridin-4-yl)propan-1-amine represents a valuable building block for the synthesis of novel

compounds with potential therapeutic applications. Its chemical versatility allows for the

creation of diverse molecular libraries for screening against various biological targets. Further

research into the synthesis and biological evaluation of derivatives of this compound is

warranted to explore its full potential in drug discovery, particularly in the areas of oncology and

neuroscience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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